N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide

• IUPAC Name: N-[(4-butylphenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C22H22N2OS/c1-2-3-7-16-12-14-18(15-13-16)23-22(26)24-21(25)20-11-6-9-17-8-4-5-10-19(17)20/h4-6,8-15H,2-3,7H2,1H3,(H2,23,24,25,26)
• InChI Key: CPDOHTRSPRQHOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C22H22N2OS
• Molecular Weight: 362.5 g/mol

Description

N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide, also known as BAY 11-7082, is a small molecule inhibitor that has been widely used in scientific research for its anti-inflammatory and anti-cancer properties. It was first synthesized in 2001 and has since been studied extensively for its mechanism of action and potential therapeutic applications.

Mechanism of Action

N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide 11-7082 works by binding to the cysteine residue in the active site of the NF-κB essential modulator (NEMO), a regulatory protein that is required for the activation of NF-κB. This binding prevents the phosphorylation and subsequent ubiquitination of NEMO, which in turn inhibits the activation of NF-κB and downstream signaling pathways.
Biochemical and Physiological Effects:
The inhibition of NF-κB by this compound 11-7082 has been shown to have a variety of biochemical and physiological effects. Inflammation is reduced by the inhibition of cytokine production and the suppression of immune cell activation. Cancer cells are induced to undergo apoptosis, and tumor growth is inhibited. In addition, this compound 11-7082 has been shown to have neuroprotective effects and to improve insulin sensitivity in diabetic mice.

Advantages and Limitations for Lab Experiments

N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide 11-7082 has several advantages as a research tool, including its ability to selectively inhibit NF-κB without affecting other signaling pathways. It is also relatively easy to synthesize and has a long shelf life. However, there are also limitations to its use, including its low solubility in water and the potential for off-target effects at high concentrations.

Future Directions

There are several potential future directions for the study of N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide 11-7082. One area of interest is the development of more potent and selective inhibitors of NF-κB that can be used for therapeutic purposes. Another area of focus is the investigation of the effects of this compound 11-7082 on other signaling pathways and the identification of potential off-target effects. Finally, the use of this compound 11-7082 in combination with other drugs or therapies is an area of active research, with the goal of improving the efficacy of cancer treatments and reducing side effects.

Scientific Research Applications

N-{[(4-butylphenyl)amino]carbonothioyl}-1-naphthamide 11-7082 has been used in a wide range of scientific studies, particularly in the fields of inflammation and cancer research. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in the regulation of immune responses and cell survival. By inhibiting NF-κB, this compound 11-7082 can reduce inflammation and promote apoptosis in cancer cells.